Cas no 32980-47-5 (Butanedioic acid, 2-methyl-2-(phenylmethyl)-)

• Product Name: Butanedioic acid, 2-methyl-2-(phenylmethyl)-
• CAS No: 32980-47-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1454645
• Update Time: 2024-08-25

Butanedioic acid, 2-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-methyl-2-(phenylmethyl)-

• Inchi： 1S/C12H14O4/c1-12(11(15)16,8-10(13)14)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： QFWZQNUAZRYHFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(CC1=CC=CC=C1)CC(O)=O

Computed Properties

• Exact Mass: 222.08922

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Melting Point: 144 °C(Solv: benzene (71-43-2))
• Boiling Point: 338.4±22.0 °C(Predicted)
• PSA: 74.6
• pka: 3.59±0.15(Predicted)